Cas no 1261750-39-3 ((5-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-dimethyl-amine)

• Product Name: (5-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-dimethyl-amine
• CAS No: 1261750-39-3
• MF: C₁₅H₁₃F₄N
• MW: 283.264037847519
• CID: 4789735
• Update Time: 2025-05-21

(5-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• (5-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-dimethyl-amine

• Inchi： 1S/C15H13F4N/c1-20(2)14-8-11(7-13(16)9-14)10-4-3-5-12(6-10)15(17,18)19/h3-9H,1-2H3
• InChI Key： COXVUKUHWXZMKX-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1)C1C=CC=C(C(F)(F)F)C=1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 4.7
• Topological Polar Surface Area: 3.2

Additional information on (5-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-dimethyl-amine

Introduction to (5-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-dimethyl-amine (CAS No. 1261750-39-3)

Chemical Overview and Structural Analysis

The compound (5-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-dimethyl-amine (CAS No. 1261750-39-3) is a highly specialized organic compound with a unique structure that combines aromatic and amine functionalities. The molecule consists of a biphenyl system, where one ring is substituted with a fluorine atom at the 5-position and the other ring bears a trifluoromethyl group at the 3' position. This substitution pattern enhances the compound's electronic properties, making it suitable for various applications in pharmaceuticals and materials science. The dimethylamine group attached to the biphenyl system further contributes to the compound's reactivity and solubility characteristics.

Synthesis and Chemical Properties

The synthesis of (5-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-dimethyl-amine involves a multi-step process that typically includes nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield rates. The compound exhibits a melting point of approximately 125°C and a boiling point of around 280°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, which facilitates its use in solution-based reactions.

Applications in Pharmaceutical Research

One of the most promising applications of (5-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-dimethyl-amine lies in the field of drug discovery. The compound has been extensively studied as a potential lead molecule for anti-cancer therapies due to its ability to inhibit specific kinase enzymes involved in tumor growth. Recent studies published in *Nature Communications* have demonstrated its efficacy in targeting mutant forms of the EGFR protein, which are commonly associated with resistance to conventional chemotherapy agents.

Additionally, the compound has shown potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating cardiovascular diseases and neurodegenerative disorders. Its unique structure allows for precise binding to these receptors, making it a valuable tool in medicinal chemistry.

Role in Materials Science and Nanotechnology

Beyond pharmaceutical applications, (5-Fluoro-3'-(trifluoromethyl)biphenyl-3-yldimethylamine) has found utility in materials science, particularly in the development of advanced polymers and nanomaterials. Its aromatic backbone provides stability and rigidity to polymer chains, while the dimethylamine group introduces flexibility and hydrogen bonding capabilities. Researchers at Stanford University have utilized this compound as a building block for creating self-healing polymers that exhibit exceptional mechanical properties under stress.

In the realm of nanotechnology, the compound has been employed as a surfactant in the synthesis of metal nanoparticles. Its ability to stabilize nanoparticles during formation has led to improved catalytic activity in industrial processes such as hydrogenation and oxidation reactions.

Environmental Considerations and Safety Profile

From an environmental standpoint, (5-fluoro-biphenyl-trifluoromethyl-dimethylamine) exhibits low toxicity levels when handled under recommended conditions. Studies conducted by the European Chemicals Agency (ECHA) have shown minimal bioaccumulation potential, making it suitable for use in industrial settings without posing significant risks to aquatic ecosystems.

However, proper handling procedures should be followed to ensure worker safety. The compound is mildly irritating to the eyes and skin, necessitating the use of personal protective equipment during synthesis and processing.

Future Prospects and Research Directions

The future of (5-fluoro-biphenyl-trifluoromethyl-dimethylamine) looks promising as researchers continue to explore its untapped potential across diverse fields. Ongoing studies aim to optimize its pharmacokinetic properties for enhanced drug delivery efficiency, while material scientists are investigating its role in developing next-generation electronic materials with superior conductivity.

Collaborative efforts between academia and industry are expected to drive further innovation, leading to breakthrough applications that leverage this compound's unique chemical attributes.